Cas no 60643-06-3 (1-(1,3-Dioxolan-2-yl)-pentan-2-one)

1-(1,3-Dioxolan-2-yl)-pentan-2-one is a versatile chemical compound featuring a dioxolane-protected carbonyl functionality, which enhances its stability and reactivity in synthetic applications. The presence of the 1,3-dioxolane group provides protection for the ketone moiety, making it particularly useful in multi-step organic synthesis where selective deprotection is required. This compound serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals due to its ability to undergo controlled transformations under mild conditions. Its structural features allow for efficient functionalization, enabling the synthesis of complex molecules with high precision. The compound’s stability under various reaction conditions further underscores its utility in industrial and academic research settings.

1-(1,3-Dioxolan-2-yl)-pentan-2-one structure

60643-06-3 structure

Product Name:1-(1,3-Dioxolan-2-yl)-pentan-2-one

CAS No:60643-06-3

MF:C₈H₁₄O₃

MW:158.194962978363

CID:496374

Update Time:2026-04-29

1-(1,3-Dioxolan-2-yl)-pentan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Pentanone, 1-(1,3-dioxolan-2-yl)-
- 1-(1,3-dioxolan-2-yl)pentan-2-one
- 1-(1,3-Dioxolan-2-yl)-pentan-2-one
- Inchi： InChI=1S/C8H14O3/c1-2-3-7(9)6-8-10-4-5-11-8/h8H,2-6H2,1H3
- InChI Key： CDWNCNQZFVUYAP-UHFFFAOYSA-N
- SMILES： CCCC(=O)CC1OCCO1

Computed Properties

Exact Mass: 158.09432
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4

Experimental Properties

PSA: 35.53

1-(1,3-Dioxolan-2-yl)-pentan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D103855-250mg	1-(1,3-Dioxolan-2-yl)-pentan-2-one	60643-06-3		250mg	$ 440.00	2022-06-06
TRC	D103855-500mg	1-(1,3-Dioxolan-2-yl)-pentan-2-one	60643-06-3		500mg	$ 735.00	2022-06-06